Cas no 97654-08-5 (H2TBPP)

H2TBPP structure

Product Name:H2TBPP

CAS No:97654-08-5

MF:C₄₄H₃₄B₄N₄O₈

MW:790.006770610809

CID:3036887

Update Time:2023-11-20

H2TBPP Chemical and Physical Properties

Names and Identifiers

- Boronic acid,?B,?B',?B'',?B'''-?(21H,?23H-?porphine-?5,?10,?15,?20-?tetrayltetra-?4,?1-?phenylene)?tetrakis-
- Boronic acid, B,B',B'',B'''-(21H,23H-porphine-5,10,15,20-tetrayltetra-4,1-phenylene)tetrakis-
- 5,10,15,20-Tetrakis[4-(dihydroxyboryl)phenyl]-21H,23H-porphyrin
- B,B′,B′′,B′′′-(21H,23H-Porphine-5,10,15,20-tetrayltetra-4,1-phenylene)tetrakis[boronic acid] (ACI)
- Boronic acid, (21H,23H-porphine-5,10,15,20-tetrayltetrakis-4,1-phenylene)tetrakis- (9CI)
- H2TBPP
- Boronicacid，B，B'，B''，B'''-（21H，23H-porphine-5，10，15，20-tetrayltetra-4，1-phenylene）tetrakis
- Inchi： 1S/C44H34B4N4O8/c53-45(54)29-9-1-25(2-10-29)41-33-17-19-35(49-33)42(26-3-11-30(12-4-26)46(55)56)37-21-23-39(51-37)44(28-7-15-32(16-8-28)48(59)60)40-24-22-38(52-40)43(36-20-18-34(41)50-36)27-5-13-31(14-6-27)47(57)58/h1-24,49,52-60H/b41-33-,41-34?,42-35-,42-37?,43-36-,43-38?,44-39-,44-40?
- InChI Key： DMQYVFRRCQNSEX-VQHGFYMWSA-N
- SMILES： OB(C1C=CC(C2=C3NC(C=C3)=C(C3C=CC(B(O)O)=CC=3)C3C=CC(N=3)=C(C3C=CC(B(O)O)=CC=3)C3NC(=CC=3)C(C3C=CC(B(O)O)=CC=3)=C3C=CC2=N3)=CC=1)O

Computed Properties

Hydrogen Bond Donor Count: 10
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 60
Rotatable Bond Count: 8
Complexity: 1170
Topological Polar Surface Area: 219

H2TBPP Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B922324-100mg	Boronicacid,B,B',B'',B'''-（21H,23H-porphine-5,10,15,20-tetrayltetra-4,1-phenylene）tetrakis	97654-08-5	95%	100mg	￥500.00	2022-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1241317-100mg	(Porphyrin-5,10,15,20-tetrayltetrakis(benzene-4,1-diyl))tetraboronicacid	97654-08-5	98%	100mg	￥œǖŻƱ	2023-07-25
SHANG HAI KAI SHU HUA XUE Technology Co., Ltd.	PO1014-100mg	B,B',B'',B'''-(21H,23H-porphine-5,10,15,20-tetrayltetra-4,1-phenylene)tetrakis-Boronic acid	97654-08-5	95%	100mg	¥900	2023-11-21
Aaron	AR01LMW6-100mg	Boronicacid,B,B',B'',B'''-（21H,23H-porphine-5,10,15,20-tetrayltetra-4,1-phenylene）tetrakis	97654-08-5	95%	100mg	$168.00	2025-02-13
Aaron	AR01LMW6-500mg	Boronicacid,B,B',B'',B'''-（21H,23H-porphine-5,10,15,20-tetrayltetra-4,1-phenylene）tetrakis	97654-08-5	95%	500mg	$805.00	2023-12-15
1PlusChem	1P01LMNU-100mg	Boronicacid,B,B',B'',B'''-（21H,23H-porphine-5,10,15,20-tetrayltetra-4,1-phenylene）tetrakis	97654-08-5	95%	100mg	$141.00	2024-04-19
1PlusChem	1P01LMNU-500mg	Boronicacid,B,B',B'',B'''-（21H,23H-porphine-5,10,15,20-tetrayltetra-4,1-phenylene）tetrakis	97654-08-5	95%	500mg	$633.00	2023-12-16
Ambeed	A1195885-100mg	(Porphyrin-5,10,15,20-tetrayltetrakis(benzene-4,1-diyl))tetraboronic acid	97654-08-5	98%	100mg	$165.0	2025-04-14
Ambeed	A1195885-250mg	(Porphyrin-5,10,15,20-tetrayltetrakis(benzene-4,1-diyl))tetraboronic acid	97654-08-5	98%	250mg	$297.0	2025-04-14
Ambeed	A1195885-1g	(Porphyrin-5,10,15,20-tetrayltetrakis(benzene-4,1-diyl))tetraboronic acid	97654-08-5	98%	1g	$842.0	2025-04-14

H2TBPP Production Method

Production Method 1

3178-75-4

97654-08-5

Reaction Conditions

1.1 Reagents: Mesitylene Solvents: 1,4-Dioxane ; 77 K; 72 h, 120 °C

Reference

: Covalent Organic Frameworks with High Charge Carrier Mobility

Wan, Shun; Gandara, Felipe; Asano, Atsushi; Furukawa, Hiroyasu; Saeki, Akinori; et al, Chemistry of Materials, 2011, 23(18), 4094-4097

Production Method 2

97654-08-5

Reaction Conditions

Reference

: Preparation of porphyrins having phenylboronic acid groups

Toi, Hiroo; Nagai, Yoshiro; Aoyama, Yasuhiro; Kawabe, Hirofumi; Aizawa, Katsuo; et al, Chemistry Letters, 1993, (6), 1043-6

Production Method 3

1332748-00-1

97654-08-5

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 12 h, rt

Reference

: Design and studies of novel polyoxysterol-based porphyrin conjugates

Zhylitskaya, Halina A.; Zhabinskii, Vladimir N.; Litvinovskaya, Raisa P.; Lettieri, Raffaella; Monti, Donato; et al, Steroids, 2012, 77(11), 1169-1175

Production Method 4

1270214-59-9

97654-08-5

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; rt; 24 h, pH 1, rt

Reference

: Porphyrin-based two-dimensional covalent organic frameworks: synchronized synthetic control of macroscopic structures and pore parameters

Feng, Xiao; Chen, Long; Dong, Yuping; Jiang, Donglin, Chemical Communications (Cambridge, 2011, 47(7), 1979-1981

Production Method 5

1332748-00-1

97654-08-5

Reaction Conditions

1.1 Reagents: Sodium periodate Solvents: Tetrahydrofuran , Water ; 30 min, 60 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 16 h, rt

Reference

: Conductive open frameworks

, World Intellectual Property Organization, , ,

Production Method 6

97654-08-5

Reaction Conditions

Reference

: Sugar-induced chiral orientation of a boronic-acid-appended porphyrin stack. Correlation between the absolute configuration and CD (circular dichroism) sign

Imada, Tomoyuki; Murakami, Hiroto; Shinkai, Seiji, Journal of the Chemical Society, 1994, (1994), 1557-8